Cas no 25999-31-9 (Lasalocid)

Lasalocid structure

Product Name:Lasalocid

CAS No:25999-31-9

MF:C₃₄H₅₄O₈

MW:590.787771701813

MDL:MFCD00242774

CID:858119

Update Time:2025-04-19

Lasalocid Chemical and Physical Properties

Names and Identifiers

- Lasalocid
- [2R-[2alpha[2S*(3R*,4S*,5S*,7R*)3S*,5S*],5alpha,6beta]]-6-[7-[5-ethyl-5-(5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl)tetrahydro-3-methyl-2-furyl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-3-methylsalicylic acid
- Benzoic acid, 6-(3R,4S,5S,7R)-7-(2S,3S,5S)-5-ethyl-5-(2R,5R,6S)-5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yltetrahydro-3-methyl-2-furanyl-4-hydroxy-3,5-dimethyl-6-oxononyl-2-hydroxy-3-methyl-
- Lasalocid A
- 6-{7-[(5S)-5-((6S,5R)-5-Ethyl-5-hydroxy-6-methylperhydro-2H-pyran-2-yl)-5-ethyl-3-methyloxolan-2-yl](4S,5S,3R,7R)-4-hydroxy-3,5-dimethyl-6-oxononyl}-2-hydroxy-3-methylbenzoic acid
- Aids003766
- Aids-003766
- Antibiotic X-537A
- Ionophore X-537A
- lasalic acid
- lasalocid acid
- Lasalocid-A
- X-537A
- Avatec
- Lasalocide
- Lasalocide A
- Ionophore X 537A
- Antibiotic X 537A
- Lasalocide [INN-French]
- Lasalocidum [INN-Latin]
- Lasalocido [INN-Spanish]
- X 537A
- W7V2ZZ2FWB
- 6-(7-(5-Ethyl-5-(5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl)tetrahydro-3-methyl-2-furanyl)-4-hydroxy-3,5-dimethyl-6-oxononyl)-2-hydroxy-3-methylbenzoic acid (2R-(2alpha(2S*(3R*,4S*,5S*,7R*),3S*,5S*),5alpha,6beta))-
- Benzoic acid, 6-(7-(5-ethy
- MDL： MFCD00242774
- Inchi： 1S/C34H54O8/c1-9-25(31-21(6)18-34(11-3,42-31)26-16-17-33(40,10-2)23(8)41-26)30(37)22(7)28(35)19(4)12-14-24-15-13-20(5)29(36)27(24)32(38)39/h13,15,19,21-23,25-26,28,31,35-36,40H,9-12,14,16-18H2,1-8H3,(H,38,39)/t19-,21+,22+,23+,25+,26-,28+,31+,33-,34+/m1/s1
- InChI Key： BBMULGJBVDDDNI-OWKLGTHSSA-N
- SMILES： O1[C@H]([C@H](C([C@@H](C)[C@H]([C@H](C)CCC2C=CC(C)=C(C=2C(=O)O)O)O)=O)CC)[C@@H](C)C[C@@]1(CC)[C@H]1CC[C@](CC)([C@H](C)O1)O

Computed Properties

Exact Mass: 590.38200
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 42
Rotatable Bond Count: 13
Complexity: 910
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 39
XLogP3: 6.4
Topological Polar Surface Area: 134

Experimental Properties

Melting Point: 110-114°; mp 100-109° (unsharp)
Boiling Point: 735.7°C at 760 mmHg
PSA: 133.52000
LogP: 5.84220
Specific Rotation: D25 -7.55° (methanol)

Lasalocid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Toxicity：LD50 in mice (mg/kg): 40 i.p. (Berger); also reported as LD50 in mice (mg/kg): 146 orally, 64 i.p., J. W. Westley, "Antibiotics (Polyether)" in Kirk-Othmer Encyclopedia of Chemical Technology Vol. 3 (Interscience, New York, 3rd ed., 1978) p 61
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Lasalocid Pricemore >>

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